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Compound of Interest

Compound Name: Diethyl cyclopentylmalonate

Cat. No.: B101633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known safety and

handling precautions for diethyl cyclopentylmalonate based on currently available data. A

complete Safety Data Sheet (SDS) for this specific compound is not readily available in the

public domain. Therefore, this guide supplements known information with established protocols

for handling chemicals with similar hazard classifications. All laboratory personnel should

exercise caution and adhere to institutional safety guidelines.

Executive Summary
Diethyl cyclopentylmalonate is a valuable reagent in organic synthesis and pharmaceutical

research. While comprehensive toxicological data is limited, existing classifications indicate that

it is a hazardous substance requiring careful handling. This guide synthesizes available data on

its properties, hazards, and safe handling procedures to minimize risk in a laboratory setting.

The information herein is intended to supplement, not replace, comprehensive institutional

safety protocols and the professional judgment of trained researchers.

Hazard Identification and Classification
Based on notifications to the European Chemicals Agency (ECHA), diethyl
cyclopentylmalonate is classified with the following hazards[1]:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications necessitate the use of appropriate personal protective equipment and

handling procedures to prevent contact.

Physical and Chemical Properties
A summary of the known physical and chemical properties of diethyl cyclopentylmalonate is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physical and Chemical Properties of Diethyl Cyclopentylmalonate

Property Value Reference

CAS Number 18928-91-1 [2]

Molecular Formula C₁₂H₂₀O₄ [1]

Molecular Weight 228.28 g/mol [1]

Boiling Point 138 °C / 13 mmHg [2]

Density 1.03 g/cm³ [2]

Refractive Index 1.4430-1.4450 [2]

Toxicological Data
Direct toxicological studies on diethyl cyclopentylmalonate are not widely available. One

source suggests using a "read-across" approach, utilizing toxicity data from analogous

compounds like dimethyl malonate for certain endpoints. However, this approach has

limitations and should be used with caution. The primary known health effects are irritation to

the skin, eyes, and respiratory system, as indicated by the GHS hazard statements.

Table 2: Summary of GHS Hazard Information
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Hazard Statement Description Classification

H315 Causes skin irritation Skin Irritant, Category 2

H319 Causes serious eye irritation Eye Irritant, Category 2A

H335 May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure), Category 3

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazardous nature of diethyl cyclopentylmalonate, strict adherence to the following

protocols is mandatory to ensure personnel safety.

Personal Protective Equipment (PPE) Workflow
All handling of diethyl cyclopentylmalonate must be conducted within a certified chemical

fume hood. The following diagram outlines the mandatory PPE workflow.
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Preparation Phase

Handling Phase

Post-Handling Phase

Assess Hazards
(Skin, Eye, Respiratory Irritant)

Work in Chemical Fume Hood

Don Chemical Safety Goggles
with Side Shields

Wear Flame-Resistant
Lab Coat

Select and Don Chemically
Resistant Gloves (e.g., Nitrile)

Consider Respirator for
Large Quantities or Poor Ventilation

Proceed with Experiment

Decontaminate Work Area

Remove Gloves Using
Proper Technique

Remove Lab Coat and
Goggles

Wash Hands Thoroughly

Exit Laboratory
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Figure 1: Personal Protective Equipment (PPE) Workflow for Handling Diethyl
Cyclopentylmalonate.

Storage and Handling
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.

Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Avoid

breathing vapors or mist. Prevent contact with skin and eyes. All equipment should be

properly grounded to prevent static discharge.

Spill Response Protocol
In the event of a spill, follow the established emergency procedure outlined below.
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Immediate Actions

Cleanup Procedure

Disposal

Spill Occurs

Alert Personnel in
the Immediate Area

Evacuate the Area
if Necessary

Ensure Adequate Ventilation
(Fume Hood On)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill with
Inert Absorbent Material
(e.g., Vermiculite, Sand)

Carefully Collect Absorbed
Material into a Sealed Container

Decontaminate the Spill Area
with Soap and Water

Label Waste Container as
'Hazardous Waste'

Dispose of Waste According to
Institutional and Local Regulations

Restock Spill Kit

Incident Reported
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Figure 2: Emergency Spill Response Workflow for Diethyl Cyclopentylmalonate.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Considerations
All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste in accordance with federal, state, and local regulations. Do not allow this

chemical to enter the environment.

Conclusion
While diethyl cyclopentylmalonate is a valuable synthetic tool, its potential to cause skin,

eye, and respiratory irritation demands rigorous adherence to safety protocols. The procedures

outlined in this guide provide a framework for minimizing exposure and mitigating risks. It is

imperative that all personnel handling this compound are thoroughly trained in these

procedures and have access to all necessary safety equipment. Future research into the

specific toxicology of diethyl cyclopentylmalonate will be beneficial for refining these handling

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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